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For Researchers, Scientists, and Drug Development Professionals

In the realm of medicinal chemistry and materials science, the precise three-dimensional
arrangement of atoms within a molecule is paramount. This crystal structure dictates a
compound's physicochemical properties, its interactions with biological targets, and ultimately,
its efficacy and application. This guide provides a comparative analysis of the crystal structure
of 2,4-dibromonaphthalen-1-ol, a representative of the dibromonaphthalen-1-ol family. Due to
the current absence of publicly available crystal structure data for 6,7-dibromonaphthalen-1-
ol, this guide will leverage the detailed data for its 2,4-isomer as a primary example and draw
comparisons with other relevant brominated naphthalene derivatives. The addition of bromine
atoms to the naphthalene scaffold can significantly alter its electronic and steric properties,
influencing everything from its solid-state packing to its biological activity.[1]

Unveiling the Crystal Architecture: 2,4-
Dibromonaphthalen-1-ol

The crystal structure of 2,4-dibromonaphthalen-1-ol has been determined by single-crystal X-
ray diffraction, providing a foundational understanding of the intermolecular forces that govern
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its solid-state assembly.[2][3] The molecule is essentially planar, a common feature for the rigid
naphthalene core.[2] A noteworthy characteristic of its crystal packing is the presence of an
intramolecular hydrogen bond between the hydroxyl group and one of the bromine atoms,
which forms a stable five-membered ring structure.[2][4] Furthermore, intermolecular hydrogen
bonds and Tt-1t stacking interactions between the aromatic rings play a crucial role in
consolidating the crystal packing.[2]

Below is a visualization of the molecular structure of 2,4-dibromonaphthalen-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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